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Introduction
Metyltetraprole is a novel quinone outside inhibitor (QoI) fungicide demonstrating high efficacy

against a broad spectrum of fungal pathogens in cereal crops, including those with resistance

to other QoI fungicides.[1][2][3][4] Developed by Sumitomo Chemical, this active ingredient is

characterized by a unique tetrazolinone moiety that allows it to effectively control key diseases

in wheat and barley such as Septoria leaf blotch (Zymoseptoria tritici) and net blotch

(Pyrenophora teres).[1][2][3] This document provides detailed application notes and

experimental protocols for the use of Metyltetraprole in research and field trial settings.

Mechanism of Action
Metyltetraprole functions by inhibiting the mitochondrial respiratory chain at Complex III (the

cytochrome bc1 complex).[1][2][3][4] This action blocks electron transfer, thereby disrupting

ATP synthesis and leading to fungal cell death.[3] A key advantage of Metyltetraprole is its

efficacy against fungal strains that have developed resistance to other QoI fungicides through

the G143A mutation in the cytochrome b gene.[2][3] The compact structure of

Metyltetraprole's tetrazolinone pharmacophore is thought to prevent the steric hindrance that

reduces the binding of other QoIs in these resistant strains.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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